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Chemical Identity and Key Characteristics

The table below summarizes the core chemical and biological data for Bisandrographolide A (BAA).

Property Details

IUPAC Name 4-[(E)-2-[(1R,4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-
methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]-2-[2-

[(1R,4aS,5R,6R,8aR)-6-hydroxy-5-(hydroxymethyl)-5,8a-dimethyl-2-methylidene-
3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]-1-(5-oxo-2H-furan-4-yl)ethyl]-2H-furan-5-

one [1]

Molecular
Formula

C₄₀H₅₆O₈ [2] [1]

Molecular
Weight

664.88 g/mol [1] (also reported as 664.4 g/mol [2])

CAS
Registry
Number

160498-00-0 [1]
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Property Details

Physical
Form

Powder [1]

Primary
Biological
Target

Transient Receptor Potential Vanilloid 4 (TRPV4) channel [3]

| Activity on TRPV4 | • EC₅₀: 790-950 nM [3] • Mechanism: Activates channels in a membrane-delimited

manner (effective in cell-free patches) [3] | | Selectivity | Does not activate or block TRPV1, TRPV2, or

TRPV3 channels [3] |

Experimental Evidence & Protocols

Key experimental findings and the methodologies used to characterize Bisandrographolide A's activity are

detailed below.

Experimental Aspect Details

Primary Assay for
Discovery

Calcium-imaging assay to screen herbal extracts for activity on TRPV4
channels [3].

| Cell Lines Used | • HEK293T cells: Overexpressed with human TRPV4 cDNA [3]. • Immortalized mouse

keratinocytes (308 cells): Endogenously express TRPV4 [3]. | | Electrophysiology | Cell-free outside-out

patches from TRPV4-transfected HEK293T cells showed BAA-activated currents, confirming direct,

membrane-delimited action [3]. | | Critical Control Experiment | A related compound, andrographolide

(the major constituent of A. paniculata), was tested and found unable to activate or block TRPV4 channels,

highlighting BAA's unique activity [3]. |

The experimental workflow for identifying and validating Bisandrographolide A as a TRPV4 agonist is

summarized in the following diagram:
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Source and Extraction

Bisandrographolide A is a diterpenoid found in the herb Andrographis paniculata [3] [1]. While

optimized extraction protocols often target the more abundant andrographolide, the general principles for

extracting diterpenoids from A. paniculata involve:

Plant Material: Use of the aerial parts (leaves and stems) of Andrographis paniculata [4].

Extraction Techniques: Common methods include maceration and reflux extraction, often with
sonication or microwave assistance to improve efficiency [4] [5].
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Solvents: 80% Ethanol and methanol are effective solvents. Research indicates 80% ethanol may

yield higher amounts of target compounds compared to methanol [4].
Purification: Extracts are typically further processed using techniques like liquid-liquid extraction
(e.g., with petroleum ether), purification over macroporous resin, and recrystallization to obtain
pure compounds [5].

Research Implications and Potential Applications

Activation of TRPV4 by Bisandrographolide A could play a role in the documented effects of

Andrographis extracts in traditional medicine, such as use for anti-inflammatory and other therapeutic

purposes [3]. Recent research also suggests Bisandrographolide A may have other relevant biological

activities:

Anti-metastatic Activity: A 2022 study identified Bisandrographolide A as one of the components
in A. paniculata water extract that binds to the tetraspanin CD81, a protein associated with cancer

metastasis. This binding led to suppressed motility of human esophageal cancer cells [1].
Anti-HIV Research: A novel bis-andrographolide ether isolated from A. paniculata has been

evaluated for anti-HIV activity [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. CAS 160498-00-0 Bisandrographolide A - BOC Sciences [bocsci.com]

2. | Ligand page | IUPHAR/BPS Guide to... bisandrographolide [guidetopharmacology.org]

3. from Bisandrographolide activates... Andrographis paniculata [pubmed.ncbi.nlm.nih.gov]

4. Optimization of Andrografolid Extraction from the Herb Sambiloto... [tjnpr.org]

5. CN103435578A - Method for extracting ... - Google Patents [patents.google.com]

To cite this document: Smolecule. [Bisandrographolide A source Andrographis paniculata]. Smolecule,

[2026]. [Online PDF]. Available at:

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 4 / 5 Tech Support

https://tjnpr.org/index.php/home/article/view/5445
https://patents.google.com/patent/CN103435578A/en
https://www.smolecule.com/products/s1540882?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/16899456/
https://www.smolecule.com/products/s1540882?utm_src=pdf-body
https://www.smolecule.com/products/s1540882?utm_src=pdf-body
https://www.bocsci.com/product/bisandrographolide-a-cas-160498-00-0-168526.html
https://www.bocsci.com/product/bisandrographolide-a-cas-160498-00-0-168526.html
https://www.smolecule.com/products/s1540882?utm_src=pdf-custom-synthesis
https://www.bocsci.com/product/bisandrographolide-a-cas-160498-00-0-168526.html
https://www.guidetopharmacology.org/GRAC/LigandDisplayForward?ligandId=2502
https://pubmed.ncbi.nlm.nih.gov/16899456/
https://tjnpr.org/index.php/home/article/view/5445
https://patents.google.com/patent/CN103435578A/en
https://www.smolecule.com/products/b1540882#bisandrographolide-a-source-andrographis-paniculata
https://www.smolecule.com/products/b1540882#bisandrographolide-a-source-andrographis-paniculata
https://www.smolecule.com/products/s1540882?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


[https://www.smolecule.com/products/b1540882#bisandrographolide-a-source-andrographis-

paniculata]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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